2-bromo-5-(2,5-dimethyl-1H-pyrrol-1-yl)pyridine

• Molecular Formula: C11H11BrN2
• Molecular Weight: 251.12 g/mol
• IUPAC Name: 2-bromo-5-(2,5-dimethylpyrrol-1-yl)pyridine
• InChI: InChI=1S/C11H11BrN2/c1-8-3-4-9(2)14(8)10-5-6-11(12)13-7-10/h3-7H,1-2H3
• InChI Key: WCKNMSWOWPROGD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(N1C2=CN=C(C=C2)Br)C

Description

2-bromo-5-(2,5-dimethyl-1H-pyrrol-1-yl)pyridine is a useful research compound. Its molecular formula is C11H11BrN2 and its molecular weight is 251.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a 25 mL round bottom flask was added 5-amino-2-bromopyridine (600 mg, 3.5 mmol, 1.0 equiv), hexane-2,5-dione (420 mg, 4.2 mmol, 1.2 equiv), p-toluenesulfonic acid (5 mg), and toluene (3.5 mL). A Dean-Stark trap was fitted on top of the round bottom flask and the reaction mixture was heated to reflux for 2 h. The reaction was then concentrated and purified by silica gel column chromatography (5% ethyl acetate/hexanes) to give 660 mg (76%) of 2-bromo-5-(2,5-dimethyl-1H-pyrrol-1-yl)pyridine.